Chromium--zirconium (2/1)
CAS No.: 12053-41-7
Cat. No.: VC19703891
Molecular Formula: Cr2Zr
Molecular Weight: 195.22 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 12053-41-7 |
|---|---|
| Molecular Formula | Cr2Zr |
| Molecular Weight | 195.22 g/mol |
| IUPAC Name | chromium;zirconium |
| Standard InChI | InChI=1S/2Cr.Zr |
| Standard InChI Key | XLLSGTIDHUWQLF-UHFFFAOYSA-N |
| Canonical SMILES | [Cr].[Cr].[Zr] |
Introduction
Structural and Chemical Characteristics of Cr2_22Zr
Composition and Crystallography
CrZr is a binary intermetallic compound with a stoichiometric ratio of 2:1 chromium to zirconium. Its molecular formula is CrZr, and it has a molecular weight of 195.21 g/mol . The compound crystallizes in a C15 cubic Laves phase structure (space group ), characterized by a MgCu-type lattice . The lattice parameter for CrZr is 0.721 nm, distinct from the closely related CrNb (0.7659 nm) .
Table 1: Crystallographic Data for CrZr
| Property | Value |
|---|---|
| Crystal structure | Cubic (C15 Laves phase) |
| Space group | |
| Lattice parameter | 0.721 nm |
| Density (theoretical) | 6.89 g/cm |
Synthesis and Phase Stability
Physicochemical Properties
Table 2: Mechanical Properties of CrZr vs. Zirconium
| Property | CrZr | Zirconium (Pure) |
|---|---|---|
| Vickers hardness (MPa) | 1,800–2,200 | 638–1,880 |
| Young’s modulus (GPa) | 220 | 88 |
| Fracture toughness | Low (brittle) | Moderate |
Thermal and Electrical Behavior
CrZr demonstrates high thermal stability, with a melting point exceeding 1,700°C . Its thermal conductivity (22.7 W/m·K) is lower than pure Zr, while electrical resistivity (421 nΩ·m) is comparable to transition-metal alloys . Under irradiation, CrZr undergoes amorphization at temperatures below 180 K, with critical doses ranging from 0.5–1.5 dpa depending on stoichiometry .
Applications in Nuclear Engineering
Accident-Tolerant Fuel (ATF) Claddings
CrZr forms at the interface of Cr-coated Zr alloys used in nuclear reactors. During high-temperature oxidation (e.g., >1,200°C), interdiffusion between Cr and Zr substrates generates a protective CrZr layer, delaying ZrO formation and reducing hydrogen release . Post-irradiation examinations reveal that CrZr layers maintain structural integrity up to 10 neutrons/cm, outperforming uncoated Zircaloy .
Irradiation-Induced Phase Transformations
In situ electron microscopy studies show that CrZr amorphizes under ion irradiation, with critical temperatures (T) between 180–260 K . Stacking faults in the C15 structure lower T by 10 K, enhancing amorphization resistance . These findings inform models for predicting cladding lifespan under accident conditions.
Challenges and Research Frontiers
Interfacial Degradation in Composites
In Cu-Cr-Zr systems, CrZr’s absence underscores the dominance of CuZr and elemental Cr . This complicates efforts to replicate the success of CrNb-reinforced Cu alloys (e.g., GRCop-84) . Future work must optimize processing routes to stabilize CrZr in ternary systems.
Nanostructured Composites
Recent advances in high-frequency induction sintering enable rapid densification of CrZr–ZrO composites (99.6% density in <1 minute) . These materials exhibit synergistic hardness (2,400 HV) and fracture toughness, promising for cutting tools and aerospace components .
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